4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile

• IUPAC Name: 4-ethoxy-6-(N-phenylanilino)-1,3,5-triazine-2-carbonitrile
• InChI: InChI=1S/C18H15N5O/c1-2-24-18-21-16(13-19)20-17(22-18)23(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2H2,1H3
• InChI Key: CRAQCPGLLQOHNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=N1)N(C2=CC=CC=C2)C3=CC=CC=C3)C#N
• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol

Description

4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile (DETC) is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. DETC belongs to the class of triazine-based compounds, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile is based on its ability to react with ROS and form a fluorescent product. 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile contains a triazine ring, which is known to be a good electron acceptor. When 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile reacts with ROS, the triazine ring undergoes a reduction reaction, resulting in the formation of a highly fluorescent product. This reaction is highly specific for ROS, making 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile a useful tool for investigating the role of ROS in biological systems.
Biochemical and Physiological Effects
4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile can inhibit the activity of various enzymes, including xanthine oxidase and NADPH oxidase. 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile in lab experiments is its high specificity for ROS. This property makes it a useful tool for investigating the role of ROS in biological systems. 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile is also relatively easy to synthesize and can be obtained in high purity and yield. However, one limitation of using 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile. One area of interest is the development of new fluorescent probes based on the triazine scaffold. These probes could be used to detect other reactive species in biological systems, such as reactive nitrogen species. Another area of interest is the development of new therapeutic strategies based on the anti-inflammatory and antioxidant properties of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile. Finally, further studies are needed to investigate the potential applications of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile in disease diagnosis and monitoring.

Synthesis Methods

4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile can be synthesized by the reaction of 4-aminodiphenylamine and ethyl cyanoacetate in the presence of a base such as sodium ethoxide. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile as a yellow crystalline solid. The purity and yield of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile reacts with ROS to form a highly fluorescent product, which can be detected using fluorescence spectroscopy. This property of 4-(diphenylamino)-6-ethoxy-1,3,5-triazine-2-carbonitrile has been used in various studies to investigate the role of ROS in disease pathogenesis and to develop new therapeutic strategies.